Cas no 1806962-60-6 (2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde
• CAS No: 1806962-60-6
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 4898581
• Update Time: 2025-06-11

2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde

• Inchi： 1S/C9H10F2N2O/c1-5-7(2-12)13-3-6(4-14)8(5)9(10)11/h3-4,9H,2,12H2,1H3
• InChI Key： AKSLFVKYBDZAIR-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(CN)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 0.2
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde

Comprehensive Overview of 2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde (CAS No. 1806962-60-6)

2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde (CAS No. 1806962-60-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the 5-carboxaldehyde moiety, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1806962-60-6 for its potential role in developing novel kinase inhibitors and antiviral agents. The compound's difluoromethyl group is known to improve lipophilicity, a property highly sought after in CNS-targeted therapeutics. This aligns with the growing focus on blood-brain barrier penetration in neuropharmacology.

The synthetic versatility of 2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde allows for diverse modifications at its aldehyde and amine functionalities. This adaptability has made it valuable in combinatorial chemistry approaches, particularly in the development of small molecule libraries for high-throughput screening. Current trends in AI-assisted drug design have further highlighted the importance of such structurally complex intermediates in virtual screening pipelines.

From an industrial perspective, CAS 1806962-60-6 represents an important milestone in green chemistry initiatives. Recent advances in catalytic fluorination methods have enabled more sustainable production routes for this compound, addressing environmental concerns associated with traditional fluorination processes. This development resonates with the pharmaceutical industry's push toward sustainable API manufacturing.

Analytical characterization of 2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde typically involves advanced techniques such as LC-MS and NMR spectroscopy. The compound's stability profile under various pH conditions has been extensively studied, providing valuable data for formulation scientists working on prodrug development. These properties make it particularly relevant to current research in targeted drug delivery systems.

The agrochemical sector has also shown interest in this pyridine derivative for developing next-generation crop protection agents. Its structural motifs are being investigated for potential pesticide applications, especially in compounds requiring systemic plant mobility. This application aligns with the global need for more efficient and environmentally friendly agricultural chemicals.

In material science, the electron-withdrawing nature of the difluoromethyl group in CAS 1806962-60-6 has sparked interest in developing novel organic semiconductors. Researchers are exploring its incorporation into π-conjugated systems for potential use in OLED technologies and organic photovoltaics, areas experiencing rapid growth due to renewable energy demands.

Quality control protocols for 2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde emphasize rigorous impurity profiling, particularly for genotoxic impurity assessment. This reflects the pharmaceutical industry's heightened focus on ICH Q3 guidelines and risk-based quality management systems. The compound's stability under accelerated degradation conditions has been thoroughly documented to support regulatory submissions.

Recent patent literature reveals growing intellectual property activity surrounding pyridine-5-carboxaldehyde derivatives, with CAS 1806962-60-6 frequently appearing in claims for heterocyclic compound innovations. This patent landscape suggests expanding commercial applications in both life sciences and specialty chemicals sectors.

From a market perspective, the global demand for fluorinated building blocks like 2-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde continues to rise, driven by pharmaceutical R&D investments and the search for bioisosteric replacements in medicinal chemistry. Custom synthesis services for this compound have become increasingly popular among contract research organizations serving the drug discovery ecosystem.